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Compound of Interest

Compound Name: Mesuol

Cat. No.: B097887 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Mesuol is a naturally occurring coumarin, specifically a neoflavonoid, isolated

from plants such as Mesua ferrea and Mesua borneensis.[1][2][3] It presents as a yellow

powder and has garnered significant interest in the scientific community for its diverse

biological activities.[4] Research has demonstrated that Mesuol possesses potent antioxidant,

immunomodulatory, and anti-inflammatory properties.[1][3][4][5][6][7] Notably, Mesuol can

suppress HIV-1 replication by inhibiting TNFα-induced transcriptional activity through the

Nuclear Factor-kappaB (NF-κB) pathway.[3][4] Its mechanism involves the specific inhibition of

the phosphorylation and transcriptional activity of the NF-κB p65 subunit, without affecting IκBα

degradation or the DNA-binding ability of NF-κB.[4]

This document provides detailed protocols for the preparation of Mesuol stock solutions for

use in research settings, along with relevant chemical data and handling instructions.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of Mesuol, its
solubility, and recommended storage conditions.

Table 1: Chemical and Physical Properties of Mesuol
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Property Value Reference

Chemical Name

5,7-dihydroxy-8-(3-methylbut-

2-enyl)-6-(2-

methylpropanoyl)-4-

phenylchromen-2-one

[2][4]

Molecular Formula C₂₄H₂₄O₅ [2][4]

Molecular Weight 392.5 g/mol [4]

CAS Number 16981-20-7 [1][2][4]

Appearance Yellow powder [4]

Purity >99% (HPLC) [1]

Storage (Powder)
Desiccate at -20°C (3 years) or

4°C (2 years)
[4][8]

Table 2: Solubility Profile of Mesuol

Solvent Solubility Reference

DMSO Soluble [3][4][8]

Acetone Soluble [3][4]

Chloroform Soluble [3][4]

Dichloromethane Soluble [3][4]

Ethyl Acetate Soluble [3][4]

Table 3: Recommended Storage Conditions for Mesuol Stock Solutions
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Storage Condition Duration Recommendations Reference

In Solvent at -20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

[8][9]

In Solvent at -80°C 6 months
Preferred for long-

term storage.
[8][9]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Mesuol Stock Solution in DMSO

This protocol describes the preparation of a 10 mM Mesuol stock solution in DMSO.

Materials:

Mesuol powder (CAS: 16981-20-7)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Pipettes and sterile tips

Methodology:

Preparation: Before opening, allow the Mesuol vial to equilibrate to room temperature for at

least 1 hour.[3] This prevents condensation from accumulating on the powder.

Weighing: In a chemical fume hood, carefully weigh a precise amount of Mesuol powder. For

example, weigh 3.925 mg of Mesuol.
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Calculation: Calculate the volume of DMSO required to achieve the desired concentration.

The formula for molarity is: Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight (

g/mol ))

For 3.925 mg (0.003925 g) of Mesuol to make a 10 mM (0.01 M) solution:

Volume (L) = 0.003925 g / (0.01 mol/L * 392.5 g/mol ) = 0.001 L = 1 mL

Dissolution: Add 1 mL of DMSO to the vial containing 3.925 mg of Mesuol. Cap the vial

tightly and vortex thoroughly until the powder is completely dissolved. The solution should be

clear. If dissolution is slow, gentle warming to 37°C or brief sonication may be applied,

provided the compound is not temperature-sensitive.[10]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20

µL) in sterile cryovials. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[8][9] Avoid repeated freeze-thaw cycles.[9]

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol describes the dilution of the high-concentration stock for use in cell-based

experiments.

Materials:

10 mM Mesuol stock solution in DMSO (from Protocol 1)

Sterile cell culture medium, pre-warmed to 37°C

Sterile conical tubes and pipettes

Methodology:

Thawing: Thaw a single aliquot of the 10 mM Mesuol stock solution at room temperature.

Dilution: Perform a serial dilution of the stock solution into pre-warmed cell culture medium to

achieve the final desired working concentration.
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Important: To avoid shocking the cells, the final concentration of DMSO in the culture

medium should be less than 0.5%, with <0.1% being highly recommended.[9][10]

Example Dilution (for a 10 µM final concentration):

To prepare 1 mL of a 10 µM working solution, you will need to perform a 1:1000 dilution of

the 10 mM stock solution.

Add 1 µL of the 10 mM Mesuol stock solution to 999 µL of pre-warmed cell culture

medium.

The final DMSO concentration will be 0.1%.

Mixing: Mix the working solution gently by pipetting or inverting the tube. To prevent

precipitation, it is recommended to add the stock solution to the medium while gently swirling

the tube.[10]

Application: Use the freshly prepared working solution immediately for your cell-based assay.

Ensure a vehicle control (medium with the same final concentration of DMSO) is included in

your experimental design.

Visualizations
Diagram 1: Experimental Workflow
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Step 1: Stock Solution Preparation

Step 2: Working Solution Preparation
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Caption: Workflow for preparing Mesuol stock and working solutions.
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Diagram 2: Simplified NF-κB Signaling Pathway and Action of Mesuol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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